1-Methyl-4-[3-(3-methyl-5-propan-2-ylphenoxy)propyl]piperazine;oxalic acid

• IUPAC Name: 1-methyl-4-[3-(3-methyl-5-propan-2-ylphenoxy)propyl]piperazine;oxalic acid
• InChI: InChI=1S/C18H30N2O.C2H2O4/c1-15(2)17-12-16(3)13-18(14-17)21-11-5-6-20-9-7-19(4)8-10-20;3-1(4)2(5)6/h12-15H,5-11H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: DOZKRTLLJWUMIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCCN2CCN(CC2)C)C(C)C.C(=O)(C(=O)O)O
• Molecular Formula: C20H32N2O5
• Molecular Weight: 380.5 g/mol

Description

1-Methyl-4-[3-(3-methyl-5-propan-2-ylphenoxy)propyl]piperazine;oxalic acid is a complex organic compound that features a piperazine ring substituted with a phenoxypropyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-4-[3-(3-methyl-5-propan-2-ylphenoxy)propyl]piperazine typically involves multiple steps. One common method includes the reaction of 1-methylpiperazine with 3-(3-methyl-5-propan-2-ylphenoxy)propyl bromide under basic conditions to form the desired product. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like potassium carbonate to facilitate the nucleophilic substitution.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality. Purification steps such as recrystallization or chromatography are employed to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-4-[3-(3-methyl-5-propan-2-ylphenoxy)propyl]piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions are common, especially at the piperazine nitrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Alkyl halides or sulfonates in the presence of a base like sodium hydride.

Major Products

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of reduced amines or alcohols.

Substitution: Formation of various substituted piperazine derivatives.

Scientific Research Applications

1-Methyl-4-[3-(3-methyl-5-propan-2-ylphenoxy)propyl]piperazine has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a ligand in receptor studies.

Medicine: Explored for its potential therapeutic effects, particularly in the field of neurology.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Methyl-4-[3-(3-methyl-5-propan-2-ylphenoxy)propyl]piperazine involves its interaction with specific molecular targets, such as receptors or enzymes. The phenoxypropyl group may facilitate binding to hydrophobic pockets, while the piperazine ring can interact with polar or charged regions of the target. This dual interaction can modulate the activity of the target, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 1-Methyl-4-[3-(3-methyl-5-propan-2-ylphenoxy)propyl]piperidine
• 1-Methyl-4-[3-(3-methyl-5-propan-2-ylphenoxy)propyl]morpholine

Uniqueness

1-Methyl-4-[3-(3-methyl-5-propan-2-ylphenoxy)propyl]piperazine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of both a piperazine ring and a phenoxypropyl group allows for versatile interactions with various molecular targets, making it a valuable compound in research and development.